1-Nonene

Specification

• Description:

  What is 1-Nonene?

  1-Nonene, a reagent used in the alkylation to produce nonylphenols, can be found here.

  Chemical properties of 1-Nonene

  1-Nonene is a structural isomer of the nonene. The double bond is found at the primary or alpha position, making it a linear alpha-olefin.

  1-nonene (a colorless liquid with a gasoline-like odor) is a colorless liquid. It also can be floated on the water. It produces irritating and flammable vapor.

  1-nonene (alkene) is nonane that contains one double bond at position 1. It also can be used as both a plant metabolite and a mammalian one.

  Alpha-nonene and N-non-1 -ene are organic compounds belonging to the unsaturated hydrocarbons class. These are aliphatic hydrocarbons containing one or more unsaturated atoms.

  These compounds have double or triple bonds. It is, therefore, a hydrocarbon lipid molecular. The solid is considered to be nearly insoluble in water and relatively neutral. It is located in the cell membrane, which is predicted from logP. It also can be converted into 4, 6, and 8-trimethyl-1-nonene.

  Uses of 1-Nonene

  1-Nonene can be used in the manufacture of surfactants or lubricants.

  Nonene is a chemical compound intermediate used to produce other chemical compounds such as isodecyl alkoxy, diphenylamine, neodecanoic Acid, and alkylphenols. These also are used for making detergents, cleaners, and lubricant anti-oxidants.

• CAS No.: 124-11-8
• Molecular Formula: C9H18
• Molecular Weight: 126.24 g/mol
• IUPAC Name: non-1-ene
• Standard InChI: InChI=1S/C9H18/c1-3-5-7-9-8-6-4-2/h3H,1,4-9H2,2H3
• Standard InChI Key: JRZJOMJEPLMPRA-UHFFFAOYSA-N
• SMILES: CCCCCCCC=C
• Canonical SMILES: CCCCCCCC=C
• Boiling Point: 297 °F at 760 mm Hg (USCG, 1999); 146.9 °C
• Colorform: Colorless liquid
• Flash Point: 78 °F (USCG, 1999); 78 °F; 26 °C (OPEN CUP)
• Melting Point: -115 °F (USCG, 1999); -81.3 °C; -88°C